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Compound of Interest

Compound Name: Thiazovivin

Thiazovivin, a potent and selective inhibitor of Rho-associated coiled-coil containing protein
kinase (ROCK), is a critical small molecule in stem cell research, particularly for enhancing cell
survival and improving the efficiency of induced pluripotent stem cell (iPSC) generation.[1][2]
While instrumental in advancing scientific frontiers, proper handling and safety precautions are
paramount to protect researchers from potential hazards. This guide provides essential,
immediate safety and logistical information for the use of Thiazovivin in a laboratory setting.

Hazard Identification and Classification

Thiazovivin is classified as hazardous. The primary routes of exposure are oral ingestion, skin
contact, and eye contact. It is categorized as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory tract
irritation.[4]

It is crucial to handle Thiazovivin with care, employing appropriate personal protective
equipment (PPE) and adhering to established safety protocols.
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Personal Protective Equipment (PPE) Requirements

The following PPE is mandatory when handling Thiazovivin to minimize exposure and ensure

personal safety.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation.

Eye/Face Protection

Safety glasses with side-

shields or goggles

To protect eyes from dust,

splashes, and serious irritation.

[4]

Skin and Body Protection

Laboratory coat

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal
conditions with adequate
ventilation. Use a NIOSH-
approved respirator if
ventilation is inadequate or

irritation is experienced.

To prevent respiratory tract

irritation from dust or aerosols.

[3]4]

Quantitative Safety Data

A summary of the available quantitative toxicity data for Thiazovivin is provided below. It's

important to note that for some exposure routes, toxicity data is not fully available.
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Metric Value Species Source
_ B STEMCELL
ATEmix (oral) 500.00 mg/kg Not specified )
Technologies SDS[3]
IC50 (ROCK Selleck Chemicals[6]
o ~0.5 uM Cell-free assay
inhibition) [7]

Acute Dermal Toxicity Data not available

Acute Inhalation )
. Data not available
Toxicity

Procedural Guidance: From Receipt to Disposal

Adherence to a systematic workflow is critical for the safe handling of Thiazovivin. The
following sections provide step-by-step guidance.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from strong
oxidizing agents. Keep the container tightly closed.[3] Thiazovivin powder is typically stored
at 4°C, protected from light.[8] Reconstituted solutions in DMSO are stable for up to 3
months at -20°C.[9]

Handling and Preparation of Solutions

Experimental Workflow for Thiazovivin Handling
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BENCHE

Experimental Workflow for Thiazovivin Handling
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Caption: A step-by-step workflow for the safe handling and use of Thiazovivin.
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Disposal Plan

All waste materials contaminated with Thiazovivin must be considered hazardous waste.

» Solid Waste: Collect unused powder, contaminated gloves, wipes, and plasticware in a

designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect spent media and unused solutions in a separate, sealed, and labeled

hazardous waste container.

o Disposal: Dispose of all waste through an approved hazardous waste disposal plant,

following all local, state, and federal regulations.[3][5]

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Measures

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Call a poison center or doctor if
you feel unwell.[3][5]
) Move the person to fresh air. If breathing is
Inhalation

difficult, seek medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash skin
thoroughly with soap and water. If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4]

Safety Procedure Logic
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Thiazovivin Safety Decision Tree
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Caption: A logical flow diagram for making safety decisions when working with Thiazovivin.

Mechanism of Action: RHO/ROCK Pathway
Inhibition
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Thiazovivin is a selective inhibitor of ROCK, a serine/threonine kinase that plays a crucial role
in regulating the actin cytoskeleton.[10] By inhibiting ROCK, Thiazovivin promotes the survival

of human embryonic stem cells (hRESCs) during single-cell dissociation by stabilizing E-
cadherin and improving cell attachment.[10]

Thiazovivin's Effect on the RHO/ROCK Pathway

Thiazovivin's Inhibition of the RHO/ROCK Pathway
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Caption: Thiazovivin inhibits ROCK, preventing apoptosis and promoting cell survival.

By adhering to these safety protocols and understanding the potential hazards, researchers
can confidently and safely utilize Thiazovivin to its full potential in their experimental work.

Always consult your institution's safety officer and the most current Safety Data Sheet (SDS)
for the specific product you are using.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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